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Compound of Interest

Compound Name: 5-Methyl-1-nitrosoindoline

Cat. No.: B8315291

Get Quote

Executive Summary
N-Nitrosoindoline (1-nitroso-2,3-dihydroindole) represents a distinct subclass of N-nitrosamines

where the nitrogen atom is embedded within a bicyclic system fusing a pyrrolidine ring to a

benzene ring. Unlike dialkyl nitrosamines (e.g., NDMA) which are potent Category 1 or 2

carcinogens, N-nitrosoindoline derivatives often exhibit reduced carcinogenic potency due to

structural constraints on metabolic activation.

Current Regulatory Consensus:

CPCA Classification: Most simple nitrosoindolines (e.g., 1-nitrosoindoline) fall into Category

4, corresponding to an Acceptable Intake (AI) of 1500 ng/day.

Mechanism: The metabolic activation via

-hydroxylation is sterically and electronically disfavored at the bridgehead carbon,
significantly reducing the formation of DNA-reactive diazonium ions compared to flexible
dialkyl nitrosamines.
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Critical Distinction: Researchers must distinguish between nitrosoindoline (saturated C2-C3

bond, Cohort of Concern) and nitrosoindole (aromatic, generally excluded from the Cohort of

Concern).

Chemical & Toxicological Profile
Structural Analysis
The core structure of 1-nitrosoindoline consists of a secondary amine (indoline) nitrosated at

the N1 position.

-Carbon 1 (C2): A methylene group (

) with two available hydrogen atoms. This site is theoretically accessible for enzymatic
hydroxylation.

-Carbon 2 (C7a): A bridgehead carbon shared with the fused benzene ring. This carbon lacks
available hydrogens for standard

-hydroxylation and is part of a rigid aromatic system.

Mechanism of Action (Metabolic Activation)
The carcinogenic potential of nitrosamines is driven by CYP450-mediated

-hydroxylation, leading to unstable

-hydroxy nitrosamines that spontaneously decompose into alkylating diazonium ions.

For N-nitrosoindoline, this pathway is impeded:

Bridgehead Blockade: Hydroxylation at C7a is chemically precluded because it would disrupt

the aromaticity of the benzene ring and lacks the necessary abstractable proton.

Unilateral Activation: Activation is restricted to the C2 position. While possible, the resulting

intermediate requires ring opening that is less energetically favorable than the fragmentation

of small linear nitrosamines like NDMA.

Visualization: Metabolic Activation Pathway
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The following diagram illustrates the divergent pathways between potent dialkyl nitrosamines

and the restricted pathway of nitrosoindoline.
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Caption: Comparative metabolic activation showing the restricted pathway for N-nitrosoindoline

(Category 4) versus the rapid activation of NDMA (Category 1).

Regulatory Classification (CPCA)[1]
The FDA and EMA now utilize the Carcinogenic Potency Categorization Approach (CPCA) to

assign Acceptable Intake (AI) limits when compound-specific carcinogenicity data is absent.

CPCA Scoring for 1-Nitrosoindoline
To determine the limit, we apply the CPCA scoring system (based on structure-activity

relationships):
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Feature Description CPCA Score Contribution

-Hydrogens (Count)

C2 has 2 H; C7a has 0 H.

(Score based on lowest H

count side)

+1 (Score for 2 H is moderate,

but 0 H side dominates

deactivation logic)

Structural Features
Nitrogen in a 5-membered ring

(pyrrolidine-like).

+2 (Five-membered rings are

less potent than 6-membered)

Electronic/Steric
Fused aromatic ring (Indoline

core).

+2 (Deactivating feature:

Bridgehead constraint)

Total Potency Score Sum of features
Score

4

Assigned Category Category 4 1500 ng/day

Note: The presence of the fused benzene ring and the lack of

-hydrogens on the bridgehead carbon are the primary drivers for the Category 4 assignment.

Comparison Table: Indole vs. Indoline
It is vital to distinguish between the oxidized and reduced forms.

Compound Structure
Cohort of
Concern?

Regulatory Status

N-Nitrosoindoline Saturated C2-C3 Yes

Category 4 (1500

ng/day).[1] Potential

mutagen.[2][3][4][5][6]

[7]

N-Nitrosoindole Aromatic C2=C3 No (Generally)

Excluded.[6] N-N

bond is part of

aromatic system;

unlikely to form

diazonium ions.

Treated as standard

impurity (ICH Q3A/B).
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Risk Assessment & Testing Protocols
If a nitrosoindoline derivative is identified in your drug substance or product, follow this

workflow to validate the risk.

In Silico & Read-Across
Before testing, confirm the CPCA categorization.

Calculate Potency Score: Use the FDA/EMA CPCA flowchart. Ensure you account for any

substituents on the benzene ring (electron-withdrawing groups may further lower potency).

Surrogate Check: Search the Carcinogenic Potency Database (CPDB). While N-

nitrosoindoline data is sparse, read-across to cyclic nitrosamines with alpha-substitutions

supports the lower potency classification.

Analytical Method (LC-MS/MS)
Quantification of N-nitrosoindoline requires high sensitivity due to the nanogram-level limits.

Recommended Protocol:

Technique: UHPLC-MS/MS (Triple Quadrupole).

Ionization: APCI (Atmospheric Pressure Chemical Ionization) is often superior to ESI for

nitrosamines due to their low basicity.

Transition Monitoring: MRM (Multiple Reaction Monitoring).

Precursor: [M+H]+ (approx. m/z 149 for parent).

Product Ions: Loss of NO radical (M-30) is a common transition.

Sample Prep: Liquid-Liquid Extraction (LLE) with dichloromethane or Solid Phase Extraction

(SPE) to remove matrix interference.

Confirmatory Testing: The Enhanced Ames Test
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If the CPCA limit of 1500 ng/day is exceeded, or if you seek to de-risk a Category 2 prediction

for a derivative, you must perform an Enhanced Ames Test. Standard Ames tests often yield

false negatives for nitrosamines.

Enhanced Protocol Requirements:

Strains:S. typhimurium TA1535 and E. coli WP2 uvrA (pKM101).[5] These are most sensitive

to nitrosamine mutagenesis.[5]

Metabolic Activation: Use Hamster Liver S9 (30% concentration) rather than Rat S9.

Hamster CYP2E1 is more efficient at activating nitrosamines.

Pre-incubation: Use the pre-incubation method (not plate incorporation) for 20-30 minutes to

allow metabolic activation to occur before plating.

Risk Assessment Workflow Diagram
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Caption: Decision tree for classifying and controlling nitrosoindoline impurities under ICH M7

and FDA guidance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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